Cas no 850424-11-2 (2-Chloro-6-methoxyquinazoline)

2-Chloro-6-methoxyquinazoline is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its quinazoline core, functionalized with chloro and methoxy substituents at the 2- and 6-positions, enables selective reactivity for constructing more complex molecules, particularly in the development of bioactive compounds. The electron-withdrawing chloro group enhances electrophilic substitution potential, while the methoxy group contributes to solubility and further functionalization. This compound is valued for its stability, high purity, and suitability in cross-coupling reactions, making it a preferred building block for medicinal chemistry applications, including kinase inhibitor synthesis. Its well-defined structure ensures reproducibility in research and industrial processes.

2-Chloro-6-methoxyquinazoline structure

Product Name:2-Chloro-6-methoxyquinazoline

CAS No:850424-11-2

MF:C₉H₇ClN₂O

MW:194.61768078804

MDL:MFCD17215768

CID:820399

PubChem ID:59254852

Update Time:2025-05-24

2-Chloro-6-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-methoxyquinazoline
- 2-Chloro-6-methoxy-quinazoline
- 2-Chloro-6-methoxyquinazoline (ACI)
- DB-076227
- NKHDIWOWDNCSLS-UHFFFAOYSA-N
- SCHEMBL1571317
- AS-33254
- SY242086
- 850424-11-2
- CS-0045065
- AKOS016009809
- DTXSID00731367
- 2-chloro-6-methoxy quinazoline
- MFCD17215768
- MDL： MFCD17215768
- Inchi： 1S/C9H7ClN2O/c1-13-7-2-3-8-6(4-7)5-11-9(10)12-8/h2-5H,1H3
- InChI Key： NKHDIWOWDNCSLS-UHFFFAOYSA-N
- SMILES： ClC1N=C2C(C=C(C=C2)OC)=CN=1

Computed Properties

Exact Mass: 194.0246905g/mol
Monoisotopic Mass: 194.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 35Å²

2-Chloro-6-methoxyquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10327-10g	2-chloro-6-methoxyquinazoline	850424-11-2	95%	10g	$1800	2023-09-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY242086-5g	2-Chloro-6-methoxyquinazoline	850424-11-2	≥95%	5g	¥5907.00	2025-04-12
TRC	C276840-25mg	2-Chloro-6-methoxyquinazoline	850424-11-2		25mg	$ 140.00	2022-04-01
TRC	C276840-50mg	2-Chloro-6-methoxyquinazoline	850424-11-2		50mg	$ 235.00	2022-04-01
TRC	C276840-100mg	2-Chloro-6-methoxyquinazoline	850424-11-2		100mg	$ 375.00	2022-04-01
Alichem	A189011078-5g	2-Chloro-6-methoxyquinazoline	850424-11-2	95%	5g	$1293.20	2023-08-31
Alichem	A189011078-10g	2-Chloro-6-methoxyquinazoline	850424-11-2	95%	10g	$1809.00	2023-08-31
Alichem	A189011078-25g	2-Chloro-6-methoxyquinazoline	850424-11-2	95%	25g	$3350.00	2023-08-31
Chemenu	CM123991-1g	2-chloro-6-methoxyquinazoline	850424-11-2	95%	1g	$374	2021-08-05
Chemenu	CM123991-5g	2-chloro-6-methoxyquinazoline	850424-11-2	95%	5g	$842	2021-08-05

2-Chloro-6-methoxyquinazoline Production Method

Production Method 1

850424-08-7

850424-11-2

Reaction Conditions

1.1 Catalysts: Hydrochloric acid Solvents: Acetone , Water ; 2 h, rt
2.1 Reagents: Ammonia ; 5 h, -78 °C → 130 °C; 130 °C → rt
2.2 Reagents: Phosphorus oxychloride ; 4 h, reflux

Reference

Design and synthesis of 6,6-fused heterocyclic amides as raf kinase inhibitors

Ramurthy, Savithri; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(4), 1678-1681

Production Method 2

73428-02-1

850424-11-2

Reaction Conditions

1.1 Reagents: Sodium acetate , Hydrogen Catalysts: Platinum dioxide Solvents: Ethyl acetate ; rt
2.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0.5 h, 0 °C; 0 °C → rt
3.1 Catalysts: Hydrochloric acid Solvents: Acetone , Water ; 2 h, rt
4.1 Reagents: Ammonia ; 5 h, -78 °C → 130 °C; 130 °C → rt
4.2 Reagents: Phosphorus oxychloride ; 4 h, reflux

Reference

Design and synthesis of 6,6-fused heterocyclic amides as raf kinase inhibitors

Ramurthy, Savithri; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(4), 1678-1681

Production Method 3

850424-09-8

850424-11-2

Reaction Conditions

1.1 Reagents: Ammonia ; 5 h, -78 °C → 130 °C; 130 °C → rt
1.2 Reagents: Phosphorus oxychloride ; 4 h, reflux

Reference

Design and synthesis of 6,6-fused heterocyclic amides as raf kinase inhibitors

Ramurthy, Savithri; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(4), 1678-1681

Production Method 4

64389-34-0

850424-11-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0.5 h, 0 °C; 0 °C → rt
2.1 Catalysts: Hydrochloric acid Solvents: Acetone , Water ; 2 h, rt
3.1 Reagents: Ammonia ; 5 h, -78 °C → 130 °C; 130 °C → rt
3.2 Reagents: Phosphorus oxychloride ; 4 h, reflux

Reference

Design and synthesis of 6,6-fused heterocyclic amides as raf kinase inhibitors

Ramurthy, Savithri; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(4), 1678-1681

Production Method 5

107-21-1

20357-24-8

850424-11-2

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; overnight, rt → 100 °C
2.1 Reagents: Sodium acetate , Hydrogen Catalysts: Platinum dioxide Solvents: Ethyl acetate ; rt
3.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0.5 h, 0 °C; 0 °C → rt
4.1 Catalysts: Hydrochloric acid Solvents: Acetone , Water ; 2 h, rt
5.1 Reagents: Ammonia ; 5 h, -78 °C → 130 °C; 130 °C → rt
5.2 Reagents: Phosphorus oxychloride ; 4 h, reflux

Reference

Design and synthesis of 6,6-fused heterocyclic amides as raf kinase inhibitors

Ramurthy, Savithri; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(4), 1678-1681

Production Method 6

42454-06-8

850424-11-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; overnight, rt → 100 °C
3.1 Reagents: Sodium acetate , Hydrogen Catalysts: Platinum dioxide Solvents: Ethyl acetate ; rt
4.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0.5 h, 0 °C; 0 °C → rt
5.1 Catalysts: Hydrochloric acid Solvents: Acetone , Water ; 2 h, rt
6.1 Reagents: Ammonia ; 5 h, -78 °C → 130 °C; 130 °C → rt
6.2 Reagents: Phosphorus oxychloride ; 4 h, reflux

Reference

Design and synthesis of 6,6-fused heterocyclic amides as raf kinase inhibitors

Ramurthy, Savithri; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(4), 1678-1681

2-Chloro-6-methoxyquinazoline Raw materials

2-Chloro-6-methoxyquinazoline Preparation Products

2-Chloro-6-methoxyquinazoline (850424-11-2)

2-Chloro-6-methoxyquinazoline Related Literature

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Related Categories

Additional information on 2-Chloro-6-methoxyquinazoline

Comprehensive Overview of 2-Chloro-6-methoxyquinazoline (CAS No. 850424-11-2): Properties, Applications, and Industry Insights

2-Chloro-6-methoxyquinazoline (CAS No. 850424-11-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile quinazoline backbone. This compound features a chloro substituent at the 2-position and a methoxy group at the 6-position, which contribute to its unique reactivity and potential as a building block for drug discovery. Its molecular formula, C₉H₇ClN₂O, and molecular weight of 194.62 g/mol make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for functionalized quinazolines like 2-Chloro-6-methoxyquinazoline has surged, driven by their role in developing kinase inhibitors and anticancer agents. Researchers frequently search for "quinazoline derivatives in drug design" or "CAS 850424-11-2 synthesis methods," reflecting its relevance in targeted therapies. The compound’s electron-rich aromatic system allows for selective modifications, enabling the creation of libraries for high-throughput screening.

From a technical perspective, 2-Chloro-6-methoxyquinazoline exhibits a melting point range of 120–125°C and is typically stored under inert conditions to preserve stability. Its solubility profile—moderate in polar organic solvents like DMSO or ethanol but low in water—makes it ideal for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These traits align with the growing interest in "green chemistry alternatives" and "sustainable synthesis routes," as industries seek eco-friendly protocols for heterocycle functionalization.

The compound’s applications extend beyond pharmaceuticals. In material science, its rigid planar structure is explored for organic semiconductors and luminescent materials, addressing trends like "OLED technology advancements." Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, with vendors often providing ≥98% purity grades to meet research standards.

Market insights indicate rising procurement of CAS 850424-11-2 by CROs and academic labs, particularly for fragment-based drug discovery. FAQs like "How to handle 2-Chloro-6-methoxyquinazoline safely?" emphasize proper PPE usage, while queries on "scalable production challenges" highlight industrial pain points. Regulatory compliance (e.g., REACH, FDA guidelines) further underscores its non-hazardous classification under standard handling protocols.

Innovation trends also link this compound to AI-driven molecular modeling, where its scaffold aids in virtual screening for COVID-19 protease inhibitors—a hotspot topic since 2020. Patent analyses reveal its inclusion in novel EGFR tyrosine kinase inhibitors, resonating with searches for "next-generation oncology therapeutics."

In summary, 2-Chloro-6-methoxyquinazoline (CAS No. 850424-11-2) represents a cornerstone in modern organic synthesis, bridging gaps between academia and industry. Its adaptability to catalytic transformations and alignment with precision medicine demands ensure sustained relevance, making it a focal point for R&D investment and collaborative innovation.